N,N-Dimethyl-3-(6-methyl-2-piperidin-4-yl-pyrimidin-4-yl)-propionamide
Overview
Description
Scientific Research Applications
1. Synthesis of Novel Compounds
- A study describes the preparation of various esters, which react with (piperidin-1-yl)carboxamidine to form unique pyrimidin-4-ones, showcasing the synthetic versatility of related compounds (Potapov et al., 2014).
- Research on synthesizing N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through intramolecular cyclization and subsequent reactions demonstrates another aspect of synthetic application (Rahmouni et al., 2014).
2. Biological Activities and Therapeutic Potential
- A study focused on synthesizing carboxamide derivatives and evaluating their anti-angiogenic and DNA cleavage abilities, which could potentially contribute to anticancer research (Kambappa et al., 2017).
- The synthesis of muscarinic (M3) receptor antagonists, which could have implications in pharmacology, is another application highlighted in research (Broadley et al., 2011).
- Antiproliferative effects against human cancer cell lines were observed in a study on pyrido[1,2-a]pyrimidin-4-one derivatives, indicating potential for cancer treatment (Mallesha et al., 2012).
3. Chemical Properties and Structural Analysis
- Structural analyses of various pyrimidine derivatives, as explored in a study, provide insights into the electronic structure and hydrogen-bonded assembly of these compounds, which is crucial for understanding their chemical behavior (Acosta et al., 2013).
properties
IUPAC Name |
N,N-dimethyl-3-(6-methyl-2-piperidin-4-ylpyrimidin-4-yl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4O/c1-11-10-13(4-5-14(20)19(2)3)18-15(17-11)12-6-8-16-9-7-12/h10,12,16H,4-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWUHQSAIMXQINS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2CCNCC2)CCC(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl-3-(6-methyl-2-(piperidin-4-yl)pyrimidin-4-yl)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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